Cas no 112630-40-7 (5-methyl-2-(3-methylphenyl)triazole-4-carboxylic acid)

5-Methyl-2-(3-methylphenyl)triazole-4-carboxylic acid is a triazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl-substituted triazole ring linked to a 3-methylphenyl group, offering versatility as a building block for heterocyclic synthesis. The carboxylic acid moiety enhances reactivity, enabling further functionalization through esterification, amidation, or metal coordination. This compound may serve as an intermediate in the development of bioactive molecules, including enzyme inhibitors or antimicrobial agents. Its well-defined structure and purity make it suitable for method development and structure-activity relationship studies. The methyl substituents may influence solubility and metabolic stability, broadening its utility in medicinal chemistry applications.

5-methyl-2-(3-methylphenyl)triazole-4-carboxylic acid structure

112630-40-7 structure

Product Name:5-methyl-2-(3-methylphenyl)triazole-4-carboxylic acid

CAS No:112630-40-7

MF:C₁₁H₁₁N₃O₂

MW:217.223942041397

CID:2609196

PubChem ID:13905900

Update Time:2025-06-07

5-methyl-2-(3-methylphenyl)triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-methyl-2-(3-methylphenyl)triazole-4-carboxylic acid
- DTXSID40552250
- 5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylicacid
- AKOS000349376
- SCHEMBL6314682
- 5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid
- 112630-40-7
- EN300-80061
- Inchi： 1S/C11H11N3O2/c1-7-4-3-5-9(6-7)14-12-8(2)10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
- InChI Key： QLABENRQHXOEHL-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NN(C2C=CC=C(C)C=2)N=1)=O

Computed Properties

Exact Mass: 217.085126602Da
Monoisotopic Mass: 217.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 68Å²

5-methyl-2-(3-methylphenyl)triazole-4-carboxylic acid Pricemore >>

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Enamine	EN300-80061-0.05g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	0.05g	$612.0	2023-02-12
Enamine	EN300-80061-0.1g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	0.1g	$640.0	2023-02-12
Enamine	EN300-80061-0.25g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	0.25g	$670.0	2023-02-12
Enamine	EN300-80061-0.5g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	0.5g	$699.0	2023-02-12
Enamine	EN300-80061-1.0g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	1.0g	$727.0	2023-02-12
Enamine	EN300-80061-2.5g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	2.5g	$1428.0	2023-02-12
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Enamine	EN300-80061-10.0g	5-methyl-2-(3-methylphenyl)-2H-1,2,3-triazole-4-carboxylic acid	112630-40-7	10.0g	$3130.0	2023-02-12